Cas no 1033708-73-4 (5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride)

• Product Name: 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
• CAS No: 1033708-73-4
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD32852418
• CID: 5685674
• PubChem ID: 24950195
• Update Time: 2025-10-22

5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-25093388
• 1033708-73-4
• CHEMBL456780
• SCHEMBL3830581
• 5-[(2S)-pyrrolidin-2-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
• 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

• MDL： MFCD32852418
• Inchi： 1S/C6H9N3O2.ClH/c10-6-9-8-5(11-6)4-2-1-3-7-4;/h4,7H,1-3H2,(H,9,10);1H/t4-;/m0./s1
• InChI Key： WVTFOPPHMNNLPT-WCCKRBBISA-N
• SMILES： Cl.O1C(NN=C1[C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 191.0461543g/mol
• Monoisotopic Mass: 191.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

Introduction to 5-(2S)-Pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one Hydrochloride (CAS No. 1033708-73-4)

5-(2S)-Pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 1033708-73-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anticonvulsant, analgesic, and anti-inflammatory properties. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride is characterized by a pyrrolidine ring fused with an oxadiazole moiety. The presence of the pyrrolidine ring imparts unique conformational flexibility and binding properties, which are crucial for its biological activity. The oxadiazole ring, on the other hand, contributes to the compound's stability and reactivity. The hydrochloride salt form further enhances its pharmacokinetic properties by improving its solubility in aqueous environments.

Recent studies have highlighted the potential of 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anticonvulsant activity in animal models of epilepsy. The researchers found that the compound effectively reduced seizure frequency and duration without causing significant side effects. This finding suggests that 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride could be a promising candidate for the development of new anticonvulsant drugs.

In addition to its anticonvulsant properties, 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride has also shown potential as an analgesic agent. A study published in *Pain* reported that this compound exhibited significant analgesic effects in rodent models of chronic pain. The researchers attributed these effects to the compound's ability to modulate specific pain pathways in the central nervous system. These findings open up new avenues for the development of non-opioid analgesics that could address the growing need for safer pain management options.

The anti-inflammatory properties of 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride have also been investigated. A study published in *Inflammation* demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The researchers suggested that these anti-inflammatory effects could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-(2S)-pyrrolidin-2-yl-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The metabolism of this compound is primarily mediated by cytochrome P450 enzymes, with a moderate half-life that allows for once-daily dosing regimens.

The safety profile of 5-(2S)-pyrrolidin-2-y l - 2 , 3 -dihydro - 1 , 3 , 4 - oxadiazol - 2 - one hydrochloride has been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(2S)-Pyrrolidin - 2 - yl - 2 , 3 - dihydro - 1 , 3 , 4 - oxadiazol - 2 - one hydrochloride (CAS No. 1033708 -73 -4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and potential uses in treating various diseases and conditions.